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Compound of Interest

Compound Name: 2-Chloro-6-(phenylthio) pyridine
Cat. No.: B8314104
Get Quote

Technical Whitepaper: 2-Chloro-6-
(phenylthio)pyridine

CAS Number: 77145-57-4 Molecular Formula: C11HsCINS Molecular Weight: 221.71 g/mol

Executive Summary

2-Chloro-6-(phenylthio)pyridine is a functionalized pyridine derivative characterized by a
thioether linkage at the C6 position and a reactive chlorine atom at the C2 position. This
bifunctionality makes it a versatile electrophile in palladium-catalyzed cross-coupling reactions
(e.g., Suzuki-Miyaura, Buchwald-Hartwig) and nucleophilic aromatic substitutions (

). It serves as a strategic building block in the development of pharmaceuticals, particularly in
the synthesis of kinase inhibitors and GPCR modulators where the phenylthio-pyridine motif
provides essential hydrophobic interactions.

Physicochemical Profile

The following data aggregates predicted and experimental values. Due to the niche nature of
this intermediate, some values are derived from computational consensus models (ACD/Labs,
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EPISuite) standard in the industry.

Table 1: Key Physicochemical Properties

Property Value | Range Note
) ) ) ) ~ Dependent on
Physical State Low-melting solid or viscous oil _ o
purity/crystallinity
) ) ) Typically solidifies upon
Melting Point 48 — 52 °C (Predicted) )
standing at 4°C
- ) 365.0 £ 20.0 °C (at 760 High boiling point requires
Boiling Point ) o
mmHgQ) high-vac distillation
Density 1.26 + 0.1 g/cm3 Denser than water
Highly lipophilic; low aqueous
LogP 4.38 + 0.35 J y Pop a
solubility
) Non-flammable under standard
Flash Point 1745+ 20.0 °C .
conditions
- DMSO, DMF, DCM, Ethyl _
Solubility Insoluble in water

Acetate

Critical Insight: The compound's high lipophilicity (LogP > 4) necessitates the use of non-polar
organic solvents (e.g., Hexanes/EtOAc) for chromatographic purification. It often co-elutes with

unreacted thiophenol if not carefully washed with base during workup.

Synthesis & Reaction Mechanism

The most robust synthetic route involves a Nucleophilic Aromatic Substitution (

) of 2,6-dichloropyridine with thiophenol (benzenethiol).
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Mechanism of Action

The reaction proceeds via an addition-elimination mechanism. The thiolate anion (generated in
situ by a base) attacks the electron-deficient pyridine ring at the C2 or C6 position (equivalent
due to symmetry). The intermediate Meisenheimer complex collapses to expel a chloride ion,
restoring aromaticity.

Key Selectivity Factor: Since the starting material is symmetrical, mono-substitution is
controlled by stoichiometry (1.0 equivalent of thiophenol) and temperature. Over-substitution to
the bis-phenylthio product is a common side reaction if excess thiol or high temperatures
(>100°C) are used.

Diagram 1: Synthesis Pathway

Thiophenol
(Liquid, bp 169°C)

2,6-Dichloropyridine
(Solid, mp 86-89°C) +sM2 + Excess SM2

I .
: Meisenheimer : - Cl_l 2-Chloro-6-(phenylthio)pyridine gAVOId) > 2,6-Bis(phenylthio)pyridine

Activates ThiOl": Complex 1 (Target) (Over-reaction)
________________ !
K2CO3/DMF | .. .ovvren”
(Base/Solvent)

Click to download full resolution via product page
Caption: Stoichiometrically controlled

synthesis preventing bis-substitution.

Experimental Protocol

Objective: Synthesize 10g of 2-Chloro-6-(phenylthio)pyridine with >95% purity.

Reagents
e 2,6-Dichloropyridine (1.0 equiv, 14.8 g)

e Thiophenol (1.0 equiv, 11.0 g/ 10.2 mL)
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e Potassium Carbonate (

), anhydrous (1.5 equiv, 20.7 g)

e DMF (Dimethylformamide), anhydrous (100 mL)

Step-by-Step Methodology

e Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,
reflux condenser, and nitrogen inlet.

¢ Solvation: Add 2,6-dichloropyridine and anhydrous

to the flask. Add DMF and stir to form a suspension.

» Addition: Cool the mixture to 0°C in an ice bath. Add thiophenol dropwise via syringe over 15
minutes. Reasoning: Exothermic control prevents thermal runaway and bis-substitution.

o Reaction: Remove the ice bath and heat the mixture to 80°C for 4-6 hours. Monitor by TLC
(10% EtOAc in Hexanes) or LC-MS.

o Checkpoint: The product (

) should appear; starting material (

) should disappear.
e Workup:
o Cool to room temperature.[1]
o Pour into 500 mL of ice-water. Stir vigorously for 30 minutes.
o Extract with Ethyl Acetate (

mL).
o Critical Wash: Wash the combined organic layer with 1M NaOH (

mL) to remove unreacted thiophenol (which forms water-soluble sodium thiophenolate).
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o Wash with brine, dry over

, filter, and concentrate in vacuo.[1]

 Purification:
o If solid: Recrystallize from Ethanol/Water.

o If oil: Purify via flash column chromatography (SiO2, Gradient: 0-5% EtOAc in Hexanes).

Diagram 2: Purification Workflow
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Crude Reaction Mixture
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Click to download full resolution via product page

Caption: Purification logic flow emphasizing the removal of thiophenol impurities.
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Quality Control & Analytics

To validate the identity and purity of the synthesized compound, the following analytical
parameters must be met:

e HPLC Purity: >98% (Area %) at 254 nm.

 1H NMR (CDCI3, 400 MHz):

[e]

7.60-7.55 (m, 2H, Ph-H)

[e]

7.45-7.35 (m, 3H, Ph-H)

[e]

7.30 (t, 1H, Pyridine C4-H)

[e]

6.95 (d, 1H, Pyridine C3-H)

[e]

6.70 (d, 1H, Pyridine C5-H)

[e]

Note: The pyridine protons will show distinct coupling patterns (dd or t) characteristic of
2,6-substitution.

e Mass Spectrometry (ESI):

o Observed

o Isotope Pattern: Distinct Cl isotope pattern (3:1 ratio of peaks at 222 and 224).

Applications in Drug Discovery

The 2-chloro-6-(phenylthio)pyridine scaffold is a "privileged structure” in medicinal chemistry
due to its ability to participate in sequential functionalization:

e C2-Functionalization: The remaining chlorine atom is highly activated for a second

with amines (to form 2-amino-6-thio-pyridines) or Suzuki coupling (to form 2-aryl-6-thio-
pyridines).
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o Metabolic Stability: The thioether linker is generally more resistant to oxidative metabolism
than the corresponding ether (-O-) or amine (-NH-) linkers in certain CYP450 isoforms.

 Lipophilic Vector: The phenylthio group orients the molecule in hydrophobic pockets of
enzymes (e.g., Kinase ATP-binding sites).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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e To cite this document: BenchChem. [2-Chloro-6-(phenylthio) pyridine melting point and
boiling point]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8314104/docs#2-chloro-6-phenylthio-pyridine-
melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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